Cas no 2229399-18-0 (tert-butyl N-1-(2,2-difluoroacetyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(2,2-difluoroacetyl)cyclohexylcarbamate
• CAS No: 2229399-18-0
• MF: C₁₃H₂₁F₂NO₃
• MW: 277.307551145554
• CID: 6109783
• PubChem ID: 165838289
• Update Time: 2025-05-21

tert-butyl N-1-(2,2-difluoroacetyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,2-difluoroacetyl)cyclohexylcarbamate
• tert-butyl N-[1-(2,2-difluoroacetyl)cyclohexyl]carbamate
• 2229399-18-0
• EN300-1885126

• Inchi： 1S/C13H21F2NO3/c1-12(2,3)19-11(18)16-13(9(17)10(14)15)7-5-4-6-8-13/h10H,4-8H2,1-3H3,(H,16,18)
• InChI Key： JHVAJYIXMZSKPU-UHFFFAOYSA-N
• SMILES： FC(C(C1(CCCCC1)NC(=O)OC(C)(C)C)=O)F

Computed Properties

• Exact Mass: 277.14894986g/mol
• Monoisotopic Mass: 277.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(2,2-difluoroacetyl)cyclohexylcarbamate

Comprehensive Analysis of tert-butyl N-1-(2,2-difluoroacetyl)cyclohexylcarbamate (CAS No. 2229399-18-0)

The compound tert-butyl N-1-(2,2-difluoroacetyl)cyclohexylcarbamate (CAS No. 2229399-18-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoroacetyl moiety and tert-butyl carbamate group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-1-(2,2-difluoroacetyl)cyclohexylcarbamate?" The synthesis typically involves the protection of the cyclohexylamine group with a tert-butoxycarbonyl (Boc) group, followed by acylation with 2,2-difluoroacetic acid derivatives. This process highlights the growing demand for efficient fluorination techniques in modern organic chemistry, a topic that aligns with current trends in sustainable and green chemistry practices.

In the context of recent scientific advancements, the difluoroacetyl functional group has become a hotspot in medicinal chemistry due to its ability to modulate the physicochemical properties of drug candidates. This aligns with the increasing popularity of searches like "fluorine in drug design" and "Boc-protected amino compounds." The compound's cyclohexyl ring also contributes to its conformational rigidity, making it an interesting subject for studies on molecular recognition and protein-ligand interactions.

The stability of tert-butyl N-1-(2,2-difluoroacetyl)cyclohexylcarbamate under various conditions is another area of significant interest. Researchers often inquire about "storage conditions for Boc-protected difluoro compounds" and "handling precautions for fluorinated carbamates." While the compound is not classified as hazardous, proper storage in cool, dry environments away from strong bases is recommended to maintain its integrity. This information is particularly relevant to laboratory technicians and process chemists working with sensitive intermediates.

From an analytical perspective, characterization of this compound typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR for the difluoro moiety), mass spectrometry, and HPLC purity analysis. These methods address common queries like "how to analyze fluorinated carbamates" and "quality control for pharmaceutical intermediates." The growing emphasis on analytical method validation in regulatory submissions makes this information particularly valuable for quality assurance professionals.

In the broader context of chemical innovation, CAS No. 2229399-18-0 represents the pharmaceutical industry's ongoing exploration of fluorinated building blocks. This trend is reflected in the surge of searches for "emerging fluorinated intermediates" and "Boc-protection strategies." The compound's balanced lipophilicity and steric properties make it particularly interesting for CNS drug development, where blood-brain barrier penetration is crucial. This application area has seen increased attention due to the rising global focus on neurological disorders and mental health treatments.

The commercial availability of tert-butyl N-1-(2,2-difluoroacetyl)cyclohexylcarbamate has also become a point of interest, with many researchers searching for "reliable suppliers of fluorinated carbamates" and "custom synthesis of Boc-protected compounds." The compound's niche application potential creates opportunities for specialized chemical manufacturers to develop scalable production processes while maintaining high purity standards demanded by the pharmaceutical industry.

Looking forward, the scientific community anticipates continued research into derivatives of this compound, particularly exploring modifications to the cyclohexyl ring or the difluoroacetyl group. Such investigations align with current interests in "structure-activity relationship studies" and "fluorine scanning in medicinal chemistry." The compound's versatility as a building block ensures its relevance in ongoing drug discovery efforts, especially in areas requiring precise control over molecular properties.

For researchers working with this compound, practical considerations often include questions about "solubility of tert-butyl N-1-(2,2-difluoroacetyl)cyclohexylcarbamate" and "compatibility with common coupling reagents." The compound typically shows good solubility in polar organic solvents like DMF and DMSO, but limited solubility in water - a characteristic that influences its handling in laboratory settings. These practical aspects are crucial for experimental design and process optimization in synthetic chemistry workflows.

The environmental fate of fluorinated compounds like tert-butyl N-1-(2,2-difluoroacetyl)cyclohexylcarbamate has also become a significant discussion point, reflecting broader concerns about "sustainable fluorine chemistry." While this particular compound is used in small quantities as an intermediate, its study contributes to the development of more environmentally benign fluorination methods. This aligns with the pharmaceutical industry's increasing commitment to green chemistry principles and reduced environmental impact of drug manufacturing processes.